molecular formula C12H14N4O2 B8422400 3-tert-butyl-5-(2H-tetrazol-5-yl)benzoic acid

3-tert-butyl-5-(2H-tetrazol-5-yl)benzoic acid

Cat. No.: B8422400
M. Wt: 246.27 g/mol
InChI Key: HZGJYWWUVQFSLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-tert-butyl-5-(2H-tetrazol-5-yl)benzoic acid is a useful research compound. Its molecular formula is C12H14N4O2 and its molecular weight is 246.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14N4O2

Molecular Weight

246.27 g/mol

IUPAC Name

3-tert-butyl-5-(2H-tetrazol-5-yl)benzoic acid

InChI

InChI=1S/C12H14N4O2/c1-12(2,3)9-5-7(10-13-15-16-14-10)4-8(6-9)11(17)18/h4-6H,1-3H3,(H,17,18)(H,13,14,15,16)

InChI Key

HZGJYWWUVQFSLM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=CC(=C1)C(=O)O)C2=NNN=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 3-tert-butyl-5-(2-(2-cyanoethyl)-2H-tetrazol-5-yl)benzoate (500 mg) in 20 mL of THF cooled to 0° C. was added dropwise a solution of lithium hydroxide monohydrate (76 mg) in 5.0 mL of water. The reaction mixture was stirred at RT for 16 h. THF was removed under reduced pressure to give a yellow oil which was diluted with 10 mL of 1 N HCl. The aqueous phase was extracted with EtOAc (2×25 mL), and the extracts were combined, dried over Na2SO4, and concentrated to afford 3-tert-butyl-5-(2H-tetrazol-5-yl)benzoic acid. MS found: (M+H)+=247.
Name
methyl 3-tert-butyl-5-(2-(2-cyanoethyl)-2H-tetrazol-5-yl)benzoate
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
76 mg
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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